2-bromo-N'-phenylbenzohydrazide

• IUPAC Name: 2-bromo-N'-phenylbenzohydrazide
• InChI: InChI=1S/C13H11BrN2O/c14-12-9-5-4-8-11(12)13(17)16-15-10-6-2-1-3-7-10/h1-9,15H,(H,16,17)
• InChI Key: PNRYFEFHOZEZPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NNC(=O)C2=CC=CC=C2Br
• Molecular Formula: C13H11BrN2O
• Molecular Weight: 291.14 g/mol

Description

2-bromo-N'-phenylbenzohydrazide, also known as BPBH, is a chemical compound that has gained considerable attention in the scientific community due to its potential applications in various fields. BPBH is a white crystalline powder that is soluble in organic solvents and has a molecular formula of C13H10BrN3O.

Mechanism of Action

The mechanism of action of 2-bromo-N'-phenylbenzohydrazide is not yet fully understood. However, it is believed to inhibit the proliferation of cancer cells by inducing apoptosis, or programmed cell death. 2-bromo-N'-phenylbenzohydrazide has also been shown to disrupt the cell cycle and inhibit the activity of certain enzymes involved in cancer cell growth.
Biochemical and Physiological Effects:
2-bromo-N'-phenylbenzohydrazide has been shown to have a range of biochemical and physiological effects. It has been shown to induce oxidative stress in cancer cells, leading to cell death. 2-bromo-N'-phenylbenzohydrazide has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth, such as topoisomerase II and DNA polymerase.

Advantages and Limitations for Lab Experiments

2-bromo-N'-phenylbenzohydrazide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has shown significant anticancer activity in vitro. However, there are also some limitations to its use, including its limited solubility in water and its potential toxicity.

Future Directions

There are several potential future directions for research on 2-bromo-N'-phenylbenzohydrazide. One area of interest is the development of more efficient synthesis methods for 2-bromo-N'-phenylbenzohydrazide. Another area of interest is the investigation of its potential use in combination with other anticancer agents to enhance its efficacy. Additionally, further research is needed to fully understand the mechanism of action of 2-bromo-N'-phenylbenzohydrazide and its potential applications in other fields, such as antibacterial and antifungal agents.

Synthesis Methods

2-bromo-N'-phenylbenzohydrazide can be synthesized through various methods, including the reaction of 2-bromobenzohydrazide with phenyl isocyanate or the reaction of 2-bromobenzohydrazide with phenyl isothiocyanate. The synthesis of 2-bromo-N'-phenylbenzohydrazide is relatively simple and can be achieved using standard laboratory equipment.

Scientific Research Applications

2-bromo-N'-phenylbenzohydrazide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 2-bromo-N'-phenylbenzohydrazide has also been studied for its potential use as an antibacterial and antifungal agent.